Cas no 1421492-17-2 (N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide)

• Product Name: N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide
• CAS No: 1421492-17-2
• MF: C₁₈H₁₈N₈OS
• MW: 394.453520298004
• CID: 5364508
• Update Time: 2025-08-02

N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(3,5-Dimethyl-1H-pyrazol-1-yl)-4-thiazolyl]ethyl]-3-(1H-tetrazol-1-yl)benzamide
• N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide

• Inchi： 1S/C18H18N8OS/c1-12-8-13(2)26(22-12)18-21-15(10-28-18)6-7-19-17(27)14-4-3-5-16(9-14)25-11-20-23-24-25/h3-5,8-11H,6-7H2,1-2H3,(H,19,27)
• InChI Key： FWQPEBSCVVFVNT-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(N2C(C)=CC(C)=N2)=N1)(=O)C1=CC=CC(N2C=NN=N2)=C1

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.45±0.46(Predicted)

Additional information on N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide

N-{2-[2-(3,5-Dimethyl-1H-Pyrazol-1-yl)-1,3-Thiazol-4-yl]ethyl}-3-(1H-1,2,3,4-Tetrazol-1-yl)Benzamide: A Comprehensive Overview

The compound with CAS No. 1421492-17-2, known as N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a benzamide backbone linked to a thiazole ring and a tetrazole moiety. The presence of these functional groups makes it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of thiazole and tetrazole moieties in drug design and material science. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. Similarly, the tetrazole group is widely recognized for its applications in medicinal chemistry due to its ability to act as a bioisostere of carboxylic acids and other functional groups. These features make the compound an ideal candidate for exploring new drug delivery systems and advanced materials.

The benzamide core of this molecule serves as a versatile platform for further functionalization. Benzamides are commonly used in pharmaceuticals due to their ability to modulate biological activities through interactions with various receptors. The integration of the pyrazole group further enhances the molecule's potential by introducing additional hydrogen bonding capabilities and electronic properties. Pyrazoles are known for their role in stabilizing metal-ligand interactions, making them valuable in catalysis and coordination chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of complex molecules like this one. For instance, density functional theory (DFT) calculations have been employed to study the electronic distribution within the molecule's conjugated system. These studies reveal that the thiazole and tetrazole moieties significantly influence the molecule's π-electron density, which could be exploited in designing novel optoelectronic materials.

In addition to its structural complexity, this compound exhibits intriguing pharmacokinetic properties. Preclinical studies suggest that it may possess favorable bioavailability due to its balanced lipophilicity and solubility profiles. These attributes are crucial for developing drugs targeting specific therapeutic areas such as oncology or neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiazole ring via sulfur insertion reactions and the subsequent coupling with the benzamide moiety using coupling agents like HATU or EDCI. The introduction of the tetrazole group is typically achieved through nucleophilic substitution or click chemistry approaches.

Despite its promising potential, challenges remain in fully harnessing this compound's capabilities. One major hurdle is optimizing its stability under physiological conditions without compromising its bioactivity. Researchers are actively exploring strategies such as structural modifications and prodrug design to address these issues.

In conclusion, N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3-(1H-1,2,3,4-tetrazol-1-yli)benzamide represents a cutting-edge molecule with vast opportunities in chemical research and development. Its unique combination of functional groups positions it as a valuable tool for advancing drug discovery and materials science.